Cas no 946280-84-8 (2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide)
2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
- 2-chloro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
- 946280-84-8
- AKOS024634821
- 2-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide
- SR-01000911650
- F2271-0067
- SR-01000911650-1
- 2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide
-
- Inchi: 1S/C19H21ClN2O/c1-22-12-4-5-15-13-14(8-9-18(15)22)10-11-21-19(23)16-6-2-3-7-17(16)20/h2-3,6-9,13H,4-5,10-12H2,1H3,(H,21,23)
- InChI Key: JSORTDJRLUERQQ-UHFFFAOYSA-N
- SMILES: C(NCCC1C=CC2=C(C=1)CCCN2C)(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 328.1342410g/mol
- Monoisotopic Mass: 328.1342410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 32.3Ų
2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2271-0067-2μmol |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-5μmol |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-10μmol |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-20μmol |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-1mg |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-2mg |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-3mg |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-4mg |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-5mg |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2271-0067-10mg |
2-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzamide |
946280-84-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
Professional Introduction to Compound with CAS No. 946280-84-8 and Product Name: 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide
The compound identified by the CAS number 946280-84-8 and the product name 2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chloro substituent on the benzamide moiety, coupled with a 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl side chain, suggests a rich chemical space for biological activity modulation.
In recent years, the development of novel scaffolds that incorporate heterocyclic systems has been a focal point in medicinal chemistry. The tetrahydroquinoline core is particularly noteworthy for its role in various bioactive molecules, including those targeting neurological disorders and cancer. The specific modification at the 6-position of the tetrahydroquinoline ring with a methyl group introduces additional conformational flexibility, which can be exploited to enhance binding affinity to biological targets. This structural motif has been extensively studied for its potential to interact with enzymes and receptors involved in disease pathways.
The benzamide moiety in this compound is another critical feature that contributes to its pharmacological profile. Benzamides are well-documented pharmacophores found in numerous approved drugs, exhibiting diverse biological activities ranging from anti-inflammatory to antitumor effects. The N-substituted benzamide structure in this compound may serve as a key interaction point with biological targets, influencing both potency and selectivity. The 2-chloro substituent on the benzamide further enhances the molecule's potential by introducing electrophilic centers that can engage in hydrogen bonding or other non-covalent interactions with biological partners.
Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies have demonstrated that molecules containing tetrahydroquinoline derivatives can exhibit significant activity against kinases and other enzymes implicated in cancer progression. The structural flexibility provided by the 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl group allows for optimal positioning of key pharmacophoric elements relative to target sites. This adaptability is crucial for achieving high affinity and selectivity in drug design.
Furthermore, the incorporation of a chloro group on the benzamide ring has been shown to modulate metabolic stability and bioavailability. Such modifications are often employed to enhance drug-like properties while maintaining or improving biological activity. The combination of these structural elements makes this compound a promising candidate for further exploration in medicinal chemistry.
In vitro studies have begun to uncover the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The unique scaffold architecture suggests that it could interact with targets distinct from conventional small-molecule drugs. This opens up new avenues for therapeutic intervention and underscores the importance of exploring novel chemical entities.
The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include functionalization of the tetrahydroquinoline core followed by coupling with the benzamide moiety under optimized conditions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. Such improvements are essential for transitioning promising candidates into viable drug candidates.
As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly critical role in drug discovery efforts. The ability to design molecules with tailored properties allows for more precise modulation of biological pathways, minimizing side effects and maximizing therapeutic efficacy. The combination of computational modeling, synthetic chemistry expertise, and biological testing provides a robust framework for evaluating such compounds.
The future development of this compound will likely involve further optimization to enhance its pharmacokinetic properties and reduce potential toxicity concerns. Structural analogs will be synthesized to probe the influence of different substituents on biological activity. Collaborative efforts between chemists, biologists, and clinicians will be essential for translating laboratory findings into clinical applications.
In conclusion,2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide (CAS No. 946280-84-8) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of heterocyclic motifs and functional groups positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas.
946280-84-8 (2-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)